Scopolamine N-Oxide

• CAS No.: 97-75-6
• Product Name: Scopolamine N-Oxide
• Molecular Formula: C₁₇H₂₁NO₅
• Molecular Weight: 319.4 g/mol
• IUPAC Name: [(1R,2R,4S,5S)-9-methyl-9-oxido-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate
• Standard InChI: InChI=1S/C17H21NO5/c1-18(21)13-7-11(8-14(18)16-15(13)23-16)22-17(20)12(9-19)10-5-3-2-4-6-10/h2-6,11-16,19H,7-9H2,1H3/t11?,12-,13-,14+,15-,16+,18?/m1/s1
• Standard InChIKey: GSYQNAMOFFWAPF-IILNCVEESA-N
• Isomeric SMILES: C[N+]1([C@@H]2CC(C[C@H]1[C@H]3[C@@H]2O3)OC(=O)[C@H](CO)C4=CC=CC=C4)[O-]
• SMILES: C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)[O-]
• Canonical SMILES: C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(CO)C4=CC=CC=C4)[O-]
• Colorform: Prisms from wate
• Melting Point: 80.0 °C; 135-138 °C
• Description: LSM-1606 is a tertiary amine oxide.
• Solubility: In water, 2.0X10+4 mg/L at 25 °C (est); Sol in water about 10 g/100 ml; slightly sol in alc, acetone
• Synonyms: (αS)-α-(Hydroxymethyl)benzeneacetic Acid (1α,2β,4β,5α,7β)-9-Methyl-9-oxido-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl Ester; 6β,7β-Epoxy-1αH,5αH-tropan-3α-ol (-)-Tropate 8-Oxide; [7(S)-(1α,2β,4β,5α,7β)]-α-(Hydroxymethyl)benzeneacetic Acid 9-Methyl-3-ox
• Vapor Pressure: 1.45X10-12 mm Hg at 25 °C (est)
• PubChem Compound: 3000667
• Last Modified: Dec 23 2021